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Compound of Interest

Compound Name: tert-Butyl-d9-amine

Cat. No.: B122112 Get Quote

tert-Butyl-d9-amine is a hazardous chemical presenting a triad of primary risks: high

flammability, acute toxicity, and severe corrosivity.[2][3] Its low flash point indicates that it can

form an ignitable mixture with air at temperatures well below standard room temperature,

demanding stringent control of ignition sources.[4] Concurrently, its classification as acutely

toxic if inhaled and harmful if swallowed necessitates robust engineering controls and personal

protective equipment to prevent systemic effects.[2][5] The most immediate and severe risk

upon direct contact is its corrosivity, capable of causing severe skin burns and permanent eye

damage.[3][5] Understanding this multi-faceted hazard profile is the cornerstone of safe

handling.

Table 1: GHS Hazard Classification for tert-Butyl-d9-amine
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Hazard Class Category GHS Pictogram Hazard Statement

Flammable Liquids Category 2 GHS02 (Flame)
H225: Highly
flammable liquid
and vapor.[4][5]

Acute Toxicity, Oral Category 4
GHS06 (Skull &

Crossbones)

H302: Harmful if

swallowed.[2][4]

Acute Toxicity,

Inhalation
Category 3

GHS06 (Skull &

Crossbones)

H331: Toxic if inhaled.

[3][4]

Skin

Corrosion/Irritation
Category 1A GHS05 (Corrosion)

H314: Causes severe

skin burns and eye

damage.[2][4]

| Aquatic Hazard, Long-Term | Category 3 | None | H412: Harmful to aquatic life with long

lasting effects.[4][5] |
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Caption: Interrelation of primary hazards and required precautions.
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Section 2: Key Physicochemical Properties
The physical properties of tert-Butyl-d9-amine dictate its behavior in the laboratory

environment and inform the necessary safety measures. Its high volatility and low boiling point

contribute to the significant inhalation hazard.

Table 2: Physicochemical Data of tert-Butyl-d9-amine

Property Value Source(s)

Molecular Formula C₄D₉H₂N [6][7]

Molecular Weight 82.19 g/mol [2][7]

Physical State Liquid [8][9]

Appearance Colorless [10]

Odor Ammonia-like [10]

Boiling Point 46 °C (115 °F) [4][11]

Melting Point -67 °C (-89 °F) [4][11]

Flash Point -38 °C (-36.4 °F) [4]

| Density | 0.933 g/mL at 25 °C |[4][11] |

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)
A systematic approach to exposure prevention, based on the hierarchy of controls, is essential.

Engineering Controls: The First Line of Defense The primary method for controlling the

inhalation hazard is through robust engineering controls.

Chemical Fume Hood: All handling of tert-Butyl-d9-amine must be conducted inside a

properly functioning chemical fume hood.
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Ventilation: The laboratory must be well-ventilated to prevent the accumulation of flammable

or toxic vapors.[12]

Grounding and Bonding: To mitigate the risk of fire from static electricity, all metal containers

and transfer equipment must be properly grounded and bonded.[3] Use only explosion-proof

electrical equipment.[3]

Personal Protective Equipment (PPE): The Essential Barrier When engineering controls cannot

eliminate all risks, appropriate PPE is mandatory. The selection of PPE must be based on a

thorough risk assessment of the specific procedure being performed.

Eye and Face Protection: At a minimum, chemical safety goggles conforming to EN166 or

NIOSH standards are required.[12] Given the severe corrosivity, a full-face shield should be

worn in conjunction with goggles, especially when handling larger quantities or during

procedures with a risk of splashing.[8]

Skin Protection:

Gloves: Handle with chemical-resistant gloves inspected prior to use.[12] Butyl rubber or

PVC gloves are recommended; however, the suitability and durability depend on the

specific conditions of use (e.g., duration of contact).[1][8] Always use proper glove removal

technique to avoid skin contact.[12]

Protective Clothing: Flame-retardant and antistatic protective clothing is required. An

impervious apron or lab coat should be worn. When handling corrosive liquids, wear

trousers or overalls outside of boots to prevent spills from entering footwear.[8]

Respiratory Protection: If vapors or aerosols are generated and engineering controls are

inadequate, a respirator is required.[12] A full-face respirator with a filter cartridge suitable for

organic vapors (e.g., Type AX or ABEK-P2) should be used.[12] All respirator use must be

part of a comprehensive respiratory protection program that includes fit-testing and training.
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Start: Procedure Risk Assessment
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Caption: A workflow for selecting appropriate PPE.

Section 4: Safe Handling and Storage Protocols
Adherence to strict protocols during handling and storage is critical to preventing accidents.

Experimental Protocols for Handling
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Preparation: Before starting, ensure all necessary PPE is donned correctly. Verify that the

fume hood is operational and that emergency equipment (safety shower, eyewash station,

fire extinguisher) is accessible.[13]

Inert Atmosphere: For transfers and reactions, consider using an inert atmosphere (e.g.,

nitrogen or argon) as the material should be handled and stored under inert gas.[12]

Transferring: Use only non-sparking tools.[3] When transferring the liquid, ground and bond

both the source and receiving containers to prevent static discharge.[14] Pour slowly to

minimize splashing and vapor generation.

Hygiene: Do not eat, drink, or smoke in the handling area.[3] Wash hands thoroughly after

handling the substance, even if gloves were worn. Contaminated clothing should be

removed immediately and laundered before reuse.[13]

Storage Requirements

Location: Store in a cool, dry, and well-ventilated area designated as a fireproof place.[3]

Container: Keep the container tightly closed and sealed.[5] Opened containers must be

carefully resealed and kept upright to prevent leakage.[5] Do not use mild steel or galvanized

containers.[8]

Segregation: Store locked up and away from incompatible materials such as strong acids,

oxidizing agents, copper, and aluminum.[3][8] Keep away from all sources of ignition,

including heat, sparks, and open flames.

Section 5: Emergency Procedures
Preparedness is key to mitigating the consequences of an incident.

Spill Response Protocol

Evacuate: Immediately evacuate all personnel from the spill area except for those involved in

the cleanup. Move upwind of the spill.[8]

Control Ignition Sources: Remove all sources of ignition (open flames, sparks, hot surfaces).

[13]
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Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, absorb the liquid with a non-combustible absorbent material

such as sand, dry lime, or soda ash.[13] For larger spills, dike the area to prevent spreading.

[3] Do not let the product enter drains.

Cleanup: Wearing full PPE, carefully collect the absorbent material into a suitable, closed

container for disposal.[5]

Decontamination: Ventilate and wash the spill area after cleanup is complete.[13]
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Caption: A decision tree for responding to a chemical spill.
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First Aid Measures Immediate medical attention is required for all exposures.[3] First aiders

must protect themselves from exposure.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[3] If

breathing has stopped, provide artificial respiration. Call a physician or poison control center

immediately.[10]

Skin Contact: Take off immediately all contaminated clothing.[3] Rinse skin with copious

amounts of water/shower for at least 15 minutes. Call a physician immediately.

Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses if

present and easy to do. Continue rinsing. Call an ophthalmologist immediately.

Ingestion: Rinse mouth with water.[12] Do NOT induce vomiting due to the risk of perforation.

Call a physician or poison control center immediately.[3]

Firefighting Measures

Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon dioxide.[3]

[12] Water spray can be used to cool fire-exposed containers, but it may be ineffective at

extinguishing the fire itself.[13]

Specific Hazards: The substance is highly flammable and vapors may form an explosive

mixture with air.[3] Vapors are heavier than air and may travel to a source of ignition and

flash back.[13] Containers may explode when heated.[13] Hazardous decomposition

products, including toxic fumes and nitrogen oxides, are released in a fire.[3]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective clothing.[3]

Section 6: Disposal Considerations
Waste material is considered hazardous. All disposal must be conducted in accordance with

federal, state, and local environmental regulations.

Product: Do not attempt to dispose of the chemical yourself. Offer surplus and non-

recyclable solutions to a licensed professional waste disposal company.[12]
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Contaminated Packaging: Dispose of as unused product in a licensed disposal facility.[12]

Empty containers may retain flammable and toxic vapors and should be handled with care.

[3]

Conclusion
tert-Butyl-d9-amine is an invaluable tool in research and development, but its hazardous

properties demand the utmost respect and caution. A comprehensive understanding of its

flammability, toxicity, and corrosivity, coupled with the diligent implementation of engineering

controls, correct use of PPE, and strict adherence to safe handling protocols, is non-negotiable.

Always perform a thorough, procedure-specific risk assessment before commencing any work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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